Cas no 474417-44-2 (Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI))
Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI) is a chiral piperazine derivative featuring a methyl substituent at the 3-position and a 2-pyridinyl group at the 1-position. The (3R)-configuration confers stereoselectivity, making it valuable in asymmetric synthesis and pharmaceutical applications. Its rigid piperazine scaffold enhances binding affinity in drug design, particularly for targeting central nervous system (CNS) receptors or enzymes. The pyridinyl moiety introduces additional coordination sites, facilitating metal complexation or hydrogen bonding interactions. This compound is commonly employed as a building block in medicinal chemistry for developing bioactive molecules with improved selectivity and potency. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
474417-44-2 structure
Product Name:Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI)
CAS No:474417-44-2
MF:C10H15N3
MW:177.246201753616
CID:930996
PubChem ID:1519493
Update Time:2025-06-07
Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI)
- (3R)-3-methyl-1-pyridin-2-ylpiperazine
- DTXSID70364060
- 474417-44-2
- SCHEMBL2244221
- JOONLELIXITVDH-SECBINFHSA-N
- (R)-3-Methyl-1-(pyridin-2-yl)piperazine
-
- Inchi: 1S/C10H15N3/c1-9-8-13(7-6-11-9)10-4-2-3-5-12-10/h2-5,9,11H,6-8H2,1H3/t9-/m1/s1
- InChI Key: JOONLELIXITVDH-SECBINFHSA-N
- SMILES: N1(C2C=CC=CN=2)CCN[C@H](C)C1
Computed Properties
- Exact Mass: 177.126597491g/mol
- Monoisotopic Mass: 177.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 28.2Ų
Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM520711-1g |
(R)-3-Methyl-1-(pyridin-2-yl)piperazine |
474417-44-2 | 95% | 1g |
$972 | 2022-09-01 |
Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI) Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
474417-44-2 (Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI)) Related Products
- 287114-32-3(1-(Pyridin-2-yl)-1,4-diazepane)
- 63286-11-3(3-methyl-1-pyridin-2-yl-piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent